Cas no 1314655-84-9 (1-(2-bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 1314655-84-9
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 6060124
• PubChem ID: 129955432
• Update Time: 2025-05-20

1-(2-bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile
• EN300-1897166
• 1314655-84-9

• Inchi： 1S/C12H12BrNO2/c1-16-9-4-3-8(10(13)11(9)15)12(7-14)5-2-6-12/h3-4,15H,2,5-6H2,1H3
• InChI Key： YAIRENDGIKSHDB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C1(C#N)CCC1)OC)O

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(2-bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile

Comprehensive Guide to 1-(2-Bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314655-84-9)

1-(2-Bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314655-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane ring and bromo-hydroxymethoxyphenyl substitution, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and safety data, making it a trending topic in modern chemistry.

The molecular structure of 1-(2-Bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile combines a cyclobutane backbone with a nitrile functional group, enhancing its reactivity in coupling reactions. Its bromine and hydroxyl groups further contribute to its versatility, enabling applications in drug discovery and material science. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in oncology research, aligning with the growing demand for targeted cancer therapies.

From a commercial perspective, CAS No. 1314655-84-9 is often sought after for its role in high-value intermediates. Suppliers and manufacturers emphasize its purity standards (typically >98%) and scalable synthesis, addressing the needs of GMP-compliant production. The compound’s solubility in organic solvents (e.g., DMSO, ethanol) and thermal stability (decomposition point >200°C) are frequently queried in technical databases, reflecting its industrial relevance.

Environmental and regulatory considerations for 1-(2-Bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile are also critical. While not classified as a hazardous substance, proper handling protocols for bromo-organic compounds are recommended. Its biodegradability and ecotoxicological profile remain under investigation, coinciding with the global push for green chemistry initiatives. This aligns with searches for sustainable synthetic routes and eco-friendly intermediates.

In summary, 1-(2-Bromo-3-hydroxy-4-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314655-84-9) bridges academic research and industrial applications, driven by its structural novelty and functional adaptability. Its integration into drug development pipelines and specialty chemicals ensures continued interest, making it a compound to watch in 2024 and beyond.